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Compound of Interest

Compound Name:
1-(2-Bromo-4-

methoxyphenyl)ethanone

CAS No.: 89691-67-8

Cat. No.: B1278590

Get Quote

This guide provides a comprehensive overview of 2-bromoacetophenones, a class of organic

compounds pivotal to advancements in synthetic chemistry, pharmaceuticals, and materials

science. From their initial discovery to modern synthetic protocols and diverse applications, this

document serves as a technical resource for researchers, scientists, and professionals in drug

development.

Introduction and Historical Context
2-Bromoacetophenone, also known as phenacyl bromide, is an aromatic ketone distinguished

by a bromine atom at the alpha (α) position relative to the carbonyl group. This structural

feature imparts a high degree of reactivity, making it a versatile intermediate in organic

synthesis. The compound typically appears as a white to off-white crystalline solid with a

melting point between 48-51°C.

The first documented synthesis of phenacyl bromide dates back to 1871.[1] Its discovery was a

direct extension of the burgeoning field of aromatic chemistry in the 19th century. Early
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investigations into the reactivity of acetophenone, a simple aromatic ketone, naturally led to

explorations of its halogenation. Scientists of the era were keen to understand how the

aromatic ring and the ketone functional group influenced each other's reactivity. The synthesis

of 2-bromoacetophenone was a significant step in elucidating the principles of α-halogenation

of ketones, a fundamental transformation in organic chemistry.

Early applications of 2-bromoacetophenone were largely academic, serving as a model

compound for studying reaction mechanisms and as a precursor for creating new, more

complex molecules. However, its potent lachrymatory (tear-inducing) properties were quickly

recognized, leading to its use as a tear gas.[2] This application, while historically significant,

has been largely superseded by more effective and less toxic agents. Today, the primary utility

of 2-bromoacetophenones lies in their role as highly valuable building blocks in the synthesis of

pharmaceuticals and other fine chemicals.[3]

Synthesis of 2-Bromoacetophenones: A Tale of Two
Pathways
The synthesis of 2-bromoacetophenones is a cornerstone of many research and industrial

processes. The journey to the final product typically involves two key stages: the formation of

the acetophenone backbone and the subsequent α-bromination.

The Genesis: Friedel-Crafts Acylation for Acetophenone
Synthesis
The parent compound, acetophenone, is most commonly synthesized via the Friedel-Crafts

acylation of benzene.[4][5] This electrophilic aromatic substitution reaction, first reported by

Charles Friedel and James Crafts in 1877, involves the reaction of benzene with an acylating

agent, typically acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst,

most commonly aluminum trichloride (AlCl₃).[6][7]

The mechanism involves the formation of a highly electrophilic acylium ion, which is then

attacked by the electron-rich benzene ring to form the desired ketone.[4]

Experimental Workflow: Friedel-Crafts Acylation of Benzene
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Caption: Workflow for Acetophenone Synthesis via Friedel-Crafts Acylation.
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The Key Transformation: α-Bromination of
Acetophenone
The defining step in the synthesis of 2-bromoacetophenone is the selective bromination of the

α-carbon. This reaction is typically carried out under acidic conditions, which favors the

formation of a single brominated product.[8][9] In contrast, basic conditions can lead to multiple

halogenations.[10][11]

The most common method involves the direct bromination of acetophenone using elemental

bromine (Br₂) in a suitable solvent, such as acetic acid or ether.[12][13] The reaction is often

catalyzed by an acid.[8][14]

Mechanism of Acid-Catalyzed α-Bromination

The acid-catalyzed α-bromination of a ketone proceeds through an enol intermediate.[8][14][15]

This mechanism is supported by kinetic studies which show that the rate of halogenation is

dependent on the concentration of the ketone and the acid, but independent of the bromine

concentration.[14][16] This indicates that the formation of the enol is the rate-determining step.

[15][17]

Reaction Pathway: Acid-Catalyzed α-Bromination

Acetophenone Protonation of
Carbonyl Oxygen

+ H⁺ Enol Intermediate
(Rate-Determining Step)

- H⁺ Nucleophilic Attack
on Br₂

+ Br₂
Deprotonation 2-Bromoacetophenone

- H⁺

Click to download full resolution via product page

Caption: Mechanism of Acid-Catalyzed α-Bromination of Acetophenone.

Table 1: Comparison of α-Bromination Methods for Acetophenones
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Brominati
ng
Agent/Sy
stem

Substrate
Example

Solvent
Temp.
(°C)

Time (h) Yield (%)
Selectivit
y &
Remarks

Pyridine

Hydrobrom

ide

Perbromid

e

4-

Chloroacet

ophenone

Acetic Acid 90 3 85

High

efficiency

and a safer

solid

reagent

compared

to liquid

Br₂.[18]

Pyridine

Hydrobrom

ide

Perbromid

e

4-

Trifluorome

thylacetoph

enone

Acetic Acid 90 3 90

Excellent

yield,

though the

substrate

can be

more

expensive.

[18]

N-

Bromosucc

inimide

(NBS) /

Al₂O₃

Aralkyl

Ketones
Acetonitrile Reflux 0.17 - 0.33 80-92

Mild

conditions

and high

yields.[18]

Copper(II)

Bromide

(CuBr₂)

Acetophen

one

Chloroform

-Ethyl

Acetate

Reflux 3-4 High

A

heterogene

ous system

that is easy

to work

with.[19]

1,3-

dibromo-

5,5-

dimethylhy

Acetophen

one

Various 10-100 4-8 60-94 A versatile

method

with a

range of
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dantoin

(DBDMH) /

Acid

applicable

acids and

solvents.

[20][21]

Detailed Experimental Protocol: Synthesis of 2-Bromoacetophenone from Acetophenone[12]

[13]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dropping funnel,

and magnetic stirrer, dissolve 25 g of acetophenone in 125 g of glacial acetic acid.

Bromine Addition: While stirring vigorously, slowly add 30 g of bromine from the dropping

funnel. To facilitate the removal of the hydrogen bromide gas formed during the reaction, a

slow stream of dry carbon dioxide can be introduced.

Reaction Monitoring: Continue stirring after the addition is complete. The disappearance of

the bromine color indicates the reaction is proceeding.

Work-up: Once the reaction mixture is colorless, pour it into a large volume of cold water.

The 2-bromoacetophenone will separate as an oil which will crystallize upon cooling.

Purification: Collect the crude product by filtration. The crystals can be purified by

recrystallization from ethanol. The final product should be white rhombic prisms with a

melting point of approximately 50°C.

Safety Note: 2-Bromoacetophenone is a lachrymator and should be handled in a well-

ventilated fume hood with appropriate personal protective equipment.[2][22] It is also sensitive

to light and should be stored accordingly.[12]

Applications in Research and Drug Development
The synthetic utility of 2-bromoacetophenones stems from the presence of two reactive sites:

the electrophilic carbonyl carbon and the α-carbon bearing a good leaving group (bromide).

This dual reactivity allows for the construction of a wide variety of complex molecular

architectures, particularly heterocyclic compounds.[17][23][24][25][26]

Key Applications:
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Pharmaceutical Intermediates: 2-Bromoacetophenones are crucial intermediates in the

synthesis of numerous pharmaceuticals.[3] For example, they are used in the preparation of

non-steroidal anti-inflammatory drugs and estrogenic drugs.[3] They are also precursors for

various biologically active compounds, including β-blockers and agents with antibacterial or

antitumor properties.[17]

Synthesis of Heterocycles: They are widely used in the synthesis of five and six-membered

heterocyclic compounds containing nitrogen, oxygen, and sulfur.[23][25] These heterocyclic

motifs are prevalent in many active pharmaceutical ingredients (APIs). For instance, they are

used to synthesize thiazoles, pyrazoles, and indolizines.[2][27]

Derivatizing Agents: 2-Bromoacetophenone is used to prepare crystalline esters from

carboxylic acids, which can be useful for their purification and characterization.[22][28][29]

Enzyme Inhibition Studies: It has been shown to be an irreversible inactivator of certain

enzymes, such as human liver aldehyde dehydrogenase, making it a useful tool in

biochemical research.[22][30]

Logical Relationship: 2-Bromoacetophenone in Synthetic Pathways

2-Bromoacetophenone

Thiazole Derivatives Pyrazole Derivatives Indolizine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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